Cas no 1805116-88-4 (4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1805116-88-4
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4838831
• Update Time: 2025-10-30

4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-5-2-6(18-8(9,10)11)12-4(3-14)7(5)13(15)16/h2,14H,3H2,1H3
• InChI Key： ONIBQORFVJMZQF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(CO)=N1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol

4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview

The compound 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol, with the CAS number 1805116-88-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with methoxy, nitro, trifluoromethoxy, and hydroxymethyl groups. These substituents not only impart distinctive electronic properties but also render the molecule highly versatile for various applications.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. The presence of the nitro group at position 3 and the trifluoromethoxy group at position 6 contributes to its strong electron-withdrawing properties, making it an excellent candidate for modulating biological activities. For instance, researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The hydroxymethyl group at position 2 further enhances its solubility and bioavailability, which are critical factors in drug design.

In addition to its medicinal applications, 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol has shown promise in materials science. Its ability to act as a precursor for advanced materials, such as conductive polymers and nanocomposites, has been extensively investigated. The electron-withdrawing groups on the pyridine ring facilitate π-conjugation, which is essential for achieving high electrical conductivity. Recent breakthroughs in this area have demonstrated its potential in developing next-generation electronic devices, including flexible sensors and energy storage systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the nitration of a pyridine derivative followed by the introduction of trifluoromethoxy and methoxy groups via nucleophilic substitution reactions. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications. Furthermore, the use of environmentally friendly solvents and catalysts has made the synthesis process more sustainable.

From an environmental perspective, understanding the fate and transport of 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with specific microbial communities playing a key role in its degradation. However, its persistence in aquatic environments remains a concern due to its hydrophobic nature and resistance to photolysis. Regulatory agencies are actively monitoring its use to ensure compliance with environmental standards.

In conclusion, 4-Methoxy-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, continue to drive innovation. As research progresses, this compound is expected to play an increasingly pivotal role in addressing challenges in medicine, materials science, and environmental sustainability.